molecular formula C20H26N4O3 B2419334 5,6-Dimethyl-3-{[1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydropyrimidin-4-one CAS No. 2198304-05-9

5,6-Dimethyl-3-{[1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydropyrimidin-4-one

Cat. No. B2419334
CAS RN: 2198304-05-9
M. Wt: 370.453
InChI Key: MKWIYRWQCQDALM-UHFFFAOYSA-N
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Description

5,6-Dimethyl-3-{[1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydropyrimidin-4-one is a useful research compound. Its molecular formula is C20H26N4O3 and its molecular weight is 370.453. The purity is usually 95%.
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Scientific Research Applications

Anti-Inflammatory and Analgesic Properties

The compound exhibits anti-inflammatory and analgesic activities. Researchers have explored its potential in managing pain and inflammation. Notably, two derivatives—(S)-N-(1-(benzothiazol-2-ylamino)-3-(1H-indol-2-yl)-1-oxopropan-2-yl)-N-(4-nitrophenylsulfonyl)benzamide and (S)-N-(benzothiazol-2-yl)-1-(4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide —showed promising results in preclinical studies .

Oligobipyridine Ligand Synthesis

6,6’-Dimethyl-2,2’-bipyridyl: (also known as 6,6’-Dimethyl-2,2’-bipyridine ) serves as a precursor for novel oligobipyridine ligands. These ligands find applications in coordination chemistry, catalysis, and materials science .

Enhancing Stress Resistance in Livestock

In agriculture, this compound has been investigated for its ability to enhance stress resistance in livestock. It improves overall health, fur quality, and resilience against oxidative and thermal stress. Additionally, it reduces mortality during transportation and minimizes the occurrence of PSE (pale, soft, exudative) meat due to slaughter stress .

Potential Antiviral Activity

While research is ongoing, some studies suggest that derivatives of this compound may exhibit antiviral properties. Investigations focus on its interactions with viral proteins and potential therapeutic applications .

Biological Activity in Cellular Models

Researchers have explored the effects of this compound on cellular models, including cancer cell lines. Its impact on cell growth, apoptosis, and signaling pathways remains an area of interest .

Synthetic Chemistry and Medicinal Chemistry

Beyond specific applications, the compound serves as a valuable building block in synthetic chemistry. Its unique structure allows for diverse modifications, making it relevant in medicinal chemistry and drug discovery .

properties

IUPAC Name

5,6-dimethyl-3-[[1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-4-yl]methyl]pyrimidin-4-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H26N4O3/c1-13-14(2)21-12-24(19(13)25)11-15-7-9-23(10-8-15)20(26)18-16-5-3-4-6-17(16)27-22-18/h12,15H,3-11H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MKWIYRWQCQDALM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(N=CN(C1=O)CC2CCN(CC2)C(=O)C3=NOC4=C3CCCC4)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H26N4O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

370.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5,6-Dimethyl-3-{[1-(4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)piperidin-4-yl]methyl}-3,4-dihydropyrimidin-4-one

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